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For Researchers, Scientists, and Drug Development Professionals

Isomaltotetraose, a tetrasaccharide composed of four glucose units linked by α-1,6 glycosidic

bonds, is a key component of isomalto-oligosaccharides (IMOs), which are recognized for their

prebiotic properties. The ability of various microorganisms to metabolize isomaltotetraose is of

significant interest for applications in functional foods, gut microbiome modulation, and

industrial biotechnology. This guide provides a comparative overview of the metabolic

pathways of isomaltotetraose in representative bacteria, yeast, and fungi, supported by

available experimental data.

Quantitative Data on Isomaltotetraose and Related
Oligosaccharide Metabolism
The metabolic efficiency of microorganisms in utilizing isomalto-oligosaccharides is largely

determined by the kinetic properties of their specific glycoside hydrolases. While direct kinetic

data for isomaltotetraose is limited in the literature, studies on closely related isomalto-

oligosaccharides provide valuable insights into the enzymatic capabilities of different

microorganisms.
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Microorgani
sm

Enzyme Substrate K_m_ (mM)
V_max_
(μmol/min/
mg)

Reference

Bacteria

Bifidobacteriu

m breve

UCC2003

Agl1 (α-

glucosidase)
Isomaltose 10.3 ± 1.1 15.6 ± 0.4 [1]

Isomaltotrios

e
16.7 ± 1.9 10.5 ± 0.4 [1]

Agl2 (α-

glucosidase)
Isomaltose 8.1 ± 1.2 12.1 ± 0.4 [1]

Isomaltotrios

e
14.8 ± 2.6 7.9 ± 0.5 [1]

Lactobacillus

species
-

Isomaltotetra

ose

Data not

available

Data not

available

Fungi

Aspergillus

niger ITV-01
α-glucosidase

Soluble

Starch*
5.7 mg/mL 1000 U/mg [2]

Yeast

Saccharomyc

es cerevisiae
-

Isomaltotetra

ose

Data not

available

Data not

available

*Note: The substrate for Aspergillus niger α-glucosidase is a larger polymer and not directly

comparable to isomaltotetraose, but it is indicative of its α-1,6-glucosidase activity.

Metabolic Pathways and Mechanisms
The degradation of isomaltotetraose varies among different microorganisms, primarily in the

enzymes involved and the cellular location of the metabolic activity.

Bacterial Metabolism of Isomaltotetraose
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Bacteria such as Lactobacillus and Bifidobacterium are well-known for their ability to ferment

prebiotic oligosaccharides.

Lactobacillus reuteri utilizes an extracellular α(1→6)-specific glucanase (DexB) to hydrolyze

isomalto-oligosaccharides. This species tends to preferentially metabolize shorter-chain

IMOs. The resulting glucose can then be transported into the cell for fermentation.

Bifidobacterium breve possesses intracellular α-glucosidases, such as Agl1 and Agl2, which

are capable of hydrolyzing a range of α-1,6-linked oligosaccharides, including isomaltose

and isomaltotriose.[1][3] This implies that isomaltotetraose is likely transported into the cell

before being broken down into glucose, which then enters the central glycolytic pathway.

Some bifidobacteria have been shown to prefer IMOs with a higher degree of polymerization.
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Bacterial metabolism of isomaltotetraose.

Fungal Metabolism of Isomaltotetraose
Filamentous fungi like Aspergillus niger are potent producers of a wide array of carbohydrate-

active enzymes.

Aspergillus niger secretes α-glucosidases that exhibit strong hydrolytic activity towards α-1,6-

glucosidic linkages. These enzymes can break down isomaltotetraose extracellularly into

smaller sugars and ultimately glucose. The glucose is then taken up by the fungus and

enters central metabolic pathways. Interestingly, these enzymes also possess
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transglycosylation activity, which can lead to the synthesis of longer-chain IMOs from smaller

sugars under high substrate concentrations.[4]
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Fungal metabolism of isomaltotetraose.

Yeast Metabolism of Isomaltotetraose
While many common yeasts like Saccharomyces cerevisiae are not naturally efficient

consumers of isomalto-oligosaccharides, their metabolism of related sugars provides clues,

and they can be engineered for this purpose.

Saccharomyces cerevisiae can be genetically modified to express fungal α-glucosidases,

enabling them to produce and potentially hydrolyze IMOs.[5] For the metabolism of similar

oligosaccharides like maltotriose, wild-type strains utilize specific transporters, such as the

AGT1 permease, to bring the sugar into the cell, where it is then hydrolyzed by intracellular

α-glucosidases (maltases) to glucose. A similar mechanism of transport followed by

intracellular hydrolysis would be expected for isomaltotetraose in strains capable of its

metabolism. The resulting glucose is then fermented to ethanol and carbon dioxide under

anaerobic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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